Cas no 1403353-80-9 (3-(1,2,2-Trifluoroethenyl)benzaldehyde)

• Product Name: 3-(1,2,2-Trifluoroethenyl)benzaldehyde
• CAS No: 1403353-80-9
• MF: C₉H₅F₃O
• MW: 186.130613088608
• CID: 5991680
• PubChem ID: 123813564
• Update Time: 2025-10-05

3-(1,2,2-Trifluoroethenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• GNPUELOSVKOZDL-UHFFFAOYSA-N
• 3-(1,2,2-Trifluoroethenyl)benzaldehyde
• EN300-37330615
• 1403353-80-9

• Inchi： 1S/C9H5F3O/c10-8(9(11)12)7-3-1-2-6(4-7)5-13/h1-5H
• InChI Key： GNPUELOSVKOZDL-UHFFFAOYSA-N
• SMILES： F/C(=C(/F)\F)/C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 186.02924926g/mol
• Monoisotopic Mass: 186.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(1,2,2-Trifluoroethenyl)benzaldehyde

3-(1,2,2-Trifluoroethenyl)benzaldehyde

3-(1,2,2-Trifluoroethenyl)benzaldehyde (CAS No. 1403353-80-9) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a trifluoroethenyl group. The trifluoroethenyl group introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis and material design.

The molecular formula of 3-(1,2,2-Trifluoroethenyl)benzaldehyde is C9H5F3O. Its structure consists of a benzene ring substituted with an aldehyde group at the para position and a trifluoroethenyl group at the meta position. The trifluoroethenyl group (CF2=CF-) is a highly electronegative substituent that significantly influences the electronic properties of the molecule. This makes it an attractive candidate for various applications in the fields of electronics, optoelectronics, and advanced materials.

Recent studies have highlighted the potential of 3-(1,2,2-Trifluoroethenyl)benzaldehyde in the development of novel materials with tailored electronic properties. For instance, researchers have explored its use as a precursor for synthesizing fluorinated aromatic polymers with enhanced thermal stability and mechanical strength. These polymers have shown promise in high-temperature applications such as aerospace components and advanced electronics.

In addition to its role in materials science, 3-(1,2,2-Trifluoroethenyl)benzaldehyde has also been investigated for its potential in drug discovery. The compound's unique electronic properties make it a valuable tool in medicinal chemistry for designing molecules with specific bioactivity. Recent research has focused on its ability to modulate enzyme activity and its potential as a lead compound for developing new therapeutic agents.

The synthesis of 3-(1,2,2-Trifluoroethenyl)benzaldehyde typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by selective fluorination. However, recent advancements have introduced more efficient methods that minimize reaction steps and improve yield. These methods often involve catalytic systems that enhance reaction selectivity and reduce environmental impact.

From an environmental perspective, 3-(1,2,2-Trifluoroethenyl)benzaldehyde has been studied for its biodegradability and toxicity profiles. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its environmental impact and develop sustainable practices for its production and use.

In conclusion, 3-(1,2,2-Trifluoroethenyl)benzaldehyde (CAS No. 1403353-80-9) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and electronic properties make it an invaluable tool for advancing modern technologies. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.